Cas no 1289092-04-1 (4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1289092-04-1
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD18330925
• CID: 4693023
• Update Time: 2025-05-24

4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-3-trifluoromethylbenzaldehyde
• 4-Isopropoxy-3-trifluoromethyl-benzaldehyde
• 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde

• MDL： MFCD18330925
• Inchi： 1S/C11H11F3O2/c1-7(2)16-10-4-3-8(6-15)5-9(10)11(12,13)14/h3-7H,1-2H3
• InChI Key： ZHGZBZHLMHHFHV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1OC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1289092-04-1)

4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1289092-04-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a propan-2-yloxy substituent, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s benzaldehyde core is a versatile building block, often employed in the synthesis of heterocyclic compounds. With the growing demand for fluorinated compounds in medicinal chemistry, 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde has gained attention for its role in developing novel therapeutics. Its CAS No. 1289092-04-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In recent years, the focus on sustainable chemistry and green synthesis has driven innovations in the production of such intermediates. The compound’s trifluoromethyl group is particularly noteworthy, as it enhances the metabolic stability and bioavailability of drug candidates. This aligns with the pharmaceutical industry’s pursuit of efficient drug design and targeted therapies.

Another area of interest is the compound’s potential in agrochemical formulations. The propan-2-yloxy moiety contributes to its lipophilicity, which is crucial for pesticide efficacy. As the global demand for high-performance crop protection agents rises, 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde is being explored for its role in next-generation solutions.

From a technical perspective, the synthesis of 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde involves multi-step organic reactions, including etherification and aldehyde functionalization. Researchers often optimize these processes to improve yield and purity, addressing the need for cost-effective production in industrial settings.

The compound’s physicochemical properties, such as solubility and stability, are critical for its applications. Studies have shown that its trifluoromethyl group significantly influences these characteristics, making it a subject of ongoing investigation. This is particularly relevant for formulators seeking compatible excipients in drug development.

In summary, 4-Propan-2-yloxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1289092-04-1) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research advances, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.